Cas no 1354949-89-5 (5-amino-4,4-dimethylpentan-2-ol hydrochloride)

• Product Name: 5-amino-4,4-dimethylpentan-2-ol hydrochloride
• CAS No: 1354949-89-5
• MF: C₇H₁₈ClNO
• MW: 167.676921367645
• CID: 4592361
• Update Time: 2025-06-08

5-amino-4,4-dimethylpentan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-amino-4,4-dimethylpentan-2-ol hydrochloride

• Inchi： 1S/C7H17NO.ClH/c1-6(9)4-7(2,3)5-8;/h6,9H,4-5,8H2,1-3H3;1H
• InChI Key： MZXGBGDVGWPBFA-UHFFFAOYSA-N
• SMILES： CC(O)CC(C)(C)CN.[H]Cl

Additional information on 5-amino-4,4-dimethylpentan-2-ol hydrochloride

Introduction to 5-amino-4,4-dimethylpentan-2-ol hydrochloride (CAS No. 1354949-89-5)

5-amino-4,4-dimethylpentan-2-ol hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1354949-89-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a tertiary amine and a hydrochloride salt form, has garnered attention due to its structural complexity and potential applications in drug discovery and development. The hydrochloride salt enhances its solubility in aqueous systems, making it a versatile intermediate in medicinal chemistry.

The structural framework of 5-amino-4,4-dimethylpentan-2-ol hydrochloride consists of a five-carbon backbone with two methyl substituents at the fourth carbon and an amino group at the second carbon. This configuration imparts unique steric and electronic properties that make it a valuable building block for synthesizing more complex molecules. The presence of both a primary amine (at the second carbon) and a secondary amine (at the fifth carbon) provides multiple sites for functionalization, enabling chemists to tailor its reactivity for specific synthetic pathways.

In recent years, the pharmaceutical industry has increasingly focused on developing novel compounds with tailored pharmacokinetic profiles. 5-amino-4,4-dimethylpentan-2-ol hydrochloride has been explored as a precursor in the synthesis of potential therapeutic agents. Its structural motifs are reminiscent of natural product scaffolds, which have historically served as inspiration for drug design. For instance, derivatives of this compound have been investigated for their potential role in modulating enzyme activity and receptor binding interactions.

One of the most compelling aspects of 5-amino-4,4-dimethylpentan-2-ol hydrochloride is its utility in constructing chiral centers. The asymmetric synthesis of this molecule has been studied to produce enantiomerically pure forms, which are crucial for many pharmacologically active compounds where stereochemistry dictates efficacy and safety. Advances in catalytic asymmetric methods have enabled more efficient and scalable production of these enantiopure intermediates, opening new avenues for drug development.

The hydrochloride salt form of 5-amino-4,4-dimethylpentan-2-ol hydrochloride not only improves solubility but also enhances stability under various storage conditions. This makes it particularly useful in industrial-scale synthesis where maintaining product integrity is paramount. Furthermore, the compound's compatibility with various organic solvents allows for its integration into diverse synthetic protocols, facilitating its use in multi-step reactions without significant compatibility issues.

Recent research has highlighted the potential of 5-amino-4,4-dimethylpentan-2-ol hydrochloride in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By modifying the structure of this compound to target specific kinase domains, researchers aim to develop small-molecule inhibitors that can modulate these pathways effectively. Preliminary studies suggest that certain derivatives exhibit promising inhibitory activity against relevant kinases while maintaining good selectivity.

The synthesis of 5-amino-4,4-dimethylpentan-2-ol hydrochloride itself presents an interesting challenge due to its stereocenter distribution. Traditional synthetic routes often involve multi-step sequences with careful control over reaction conditions to achieve high yields and purity. However, recent innovations in synthetic methodology have led to more streamlined approaches, reducing the number of synthetic steps while improving overall efficiency. These advancements are particularly important in industrial settings where cost-effectiveness and scalability are key considerations.

In addition to its pharmaceutical applications, 5-amino-4,4-dimethylpentan-2-ol hydrochloride has shown promise in materials science research. Its unique structural features make it a candidate for developing novel polymers or liquid crystals with tailored properties. For example, incorporating this compound into polymer backbones can influence thermal stability and mechanical strength, making it useful in high-performance materials applications.

The future prospects for 5-amino-4,4-dimethylpentan-2-ol hydrochloride are bright, driven by ongoing research into its pharmacological potential and synthetic utility. As computational chemistry tools become more sophisticated, virtual screening methods are being employed to identify new derivatives with enhanced biological activity. This interdisciplinary approach combines experimental chemistry with computational modeling to accelerate the discovery process.

Moreover, green chemistry principles are increasingly being applied to the synthesis of 5-amino-4,4-dimethylpentan-2-ol hydrochloride, aiming to reduce environmental impact while maintaining high chemical yields. Solvent-free reactions and catalytic processes that minimize waste are being explored as part of these efforts. Such sustainable practices not only align with regulatory requirements but also contribute to cost savings by optimizing resource utilization.

In conclusion,5-amino-4,4-dimethylpentan-2-ol hydrochloride (CAS No. 1354949-89) represents a versatile intermediate with broad applications across pharmaceuticals and materials science. Its structural complexity and functional diversity make it a valuable tool for researchers seeking to develop novel therapeutics or advanced materials. As scientific understanding evolves and synthetic methodologies advance,5-amino-*amino-*dimethylpentan-2-ol *hydrochloride* continues to be a compound of significant interest and potential innovation.